![molecular formula C16H19N3O2 B3811831 1-benzoyl-2-(3-ethyl-1,2,4-oxadiazol-5-yl)piperidine](/img/structure/B3811831.png)
1-benzoyl-2-(3-ethyl-1,2,4-oxadiazol-5-yl)piperidine
Overview
Description
1-benzoyl-2-(3-ethyl-1,2,4-oxadiazol-5-yl)piperidine, also known as BZP, is a synthetic compound that belongs to the piperazine class of drugs. It has been used as a recreational drug due to its stimulant properties. However, BZP has also been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders.
Mechanism of Action
1-benzoyl-2-(3-ethyl-1,2,4-oxadiazol-5-yl)piperidine acts as a stimulant by increasing the release of dopamine and norepinephrine in the brain. It binds to and activates the trace amine-associated receptor 1 (TAAR1), which is thought to be involved in the regulation of dopamine and norepinephrine release. This compound also inhibits the reuptake of dopamine and norepinephrine, leading to an increase in their levels in the brain.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to its stimulant properties, it has been shown to increase heart rate, blood pressure, and body temperature. It can also cause changes in mood, including feelings of euphoria, increased sociability, and decreased anxiety.
Advantages and Limitations for Lab Experiments
One advantage of using 1-benzoyl-2-(3-ethyl-1,2,4-oxadiazol-5-yl)piperidine in lab experiments is its ease of synthesis. It can be produced relatively easily and at a low cost. However, one limitation is its potential for abuse. This compound has been used as a recreational drug and can be addictive. Therefore, caution should be taken when using it in lab experiments.
Future Directions
There are several future directions for the study of 1-benzoyl-2-(3-ethyl-1,2,4-oxadiazol-5-yl)piperidine. One area of research is the development of new drugs that target the TAAR1 receptor. This compound has been shown to activate this receptor, and drugs that target this receptor may have potential therapeutic applications. Another area of research is the study of the long-term effects of this compound use. More research is needed to determine the potential risks and benefits of using this compound for therapeutic purposes. Finally, the development of new synthesis methods for this compound may lead to more efficient and cost-effective production of this compound.
Scientific Research Applications
1-benzoyl-2-(3-ethyl-1,2,4-oxadiazol-5-yl)piperidine has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). It has been shown to increase dopamine and norepinephrine levels in the brain, which are neurotransmitters that play a role in regulating mood, attention, and movement.
Properties
IUPAC Name |
[2-(3-ethyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-phenylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2/c1-2-14-17-15(21-18-14)13-10-6-7-11-19(13)16(20)12-8-4-3-5-9-12/h3-5,8-9,13H,2,6-7,10-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODEHJFZAODOILB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=N1)C2CCCCN2C(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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